Cas no 2229103-95-9 (O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine
• CAS No: 2229103-95-9
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6480825
• PubChem ID: 165672612
• Update Time: 2025-05-19

O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine
• 2229103-95-9
• O-[2-(3-bromo-2,4-dimethylphenyl)-2-methylpropyl]hydroxylamine
• EN300-1938188

• Inchi： 1S/C12H18BrNO/c1-8-5-6-10(9(2)11(8)13)12(3,4)7-15-14/h5-6H,7,14H2,1-4H3
• InChI Key： FWEGYRCSVOTEDS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C)(C)CON

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229103-95-9)

O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229103-95-9, is a derivative of hydroxylamine and features a complex aromatic structure. The presence of a 3-bromo-2,4-dimethylphenyl substituent and a 2-methylpropyl side chain endows it with unique chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine consists of a hydroxylamine moiety attached to a substituted benzene ring. The benzene ring is halogenated at the 3-position and dimethylated at the 2 and 4 positions, which enhances its reactivity and potential biological activity. This structural configuration allows the compound to interact with biological targets in diverse ways, making it an intriguing subject for further investigation.

In recent years, there has been growing interest in the development of novel hydroxylamine derivatives as potential therapeutic agents. Hydroxylamine derivatives are known for their ability to participate in redox reactions, making them valuable in the synthesis of pharmacologically active compounds. The specific arrangement of atoms in O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine suggests that it may exhibit properties such as antioxidant activity or the ability to modulate enzyme function.

One of the most compelling aspects of this compound is its potential application in drug discovery. Researchers have been exploring hydroxylamine derivatives as intermediates in the synthesis of more complex molecules with therapeutic benefits. The bromine substituent on the benzene ring provides a handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility makes O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine a valuable tool in medicinal chemistry.

The 2-methylpropyl group attached to the hydroxylamine moiety contributes to the compound's solubility and stability, which are critical factors in pharmaceutical formulations. Compounds with improved solubility tend to exhibit better bioavailability, which can enhance their efficacy as drugs. Additionally, the stability of the compound under various conditions ensures that it can be stored and handled effectively during research and development processes.

Recent studies have highlighted the importance of hydroxylamine derivatives in the treatment of various diseases. For instance, some research suggests that these compounds may have anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. The structural features of O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine make it a promising candidate for such applications. By modulating enzyme activity, this compound could potentially alleviate symptoms associated with inflammatory conditions.

The synthesis of O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination and dimethylation of the benzene ring are critical steps that determine the compound's final properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

In conclusion, O-2-(3-bromo-2,4-dimethylphenyl)-2-methylpropylhydroxylamine (CAS No. 2229103-95-9) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation into drug development. As research continues to uncover new applications for hydroxylamine derivatives, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.